Cas no 2172136-30-8 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-2-methylpropanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-2-methylpropanoic acid
• CAS No: 2172136-30-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6526541
• PubChem ID: 165515088
• Update Time: 2025-05-20

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-2-methylpropanoic acid
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methylcyclopentyl]formamido}-2-methylpropanoic acid
• 2172136-30-8
• EN300-1512632

• Inchi： 1S/C26H30N2O5/c1-25(2,23(30)31)28-22(29)26(3)14-8-13-21(26)27-24(32)33-15-20-18-11-6-4-9-16(18)17-10-5-7-12-19(17)20/h4-7,9-12,20-21H,8,13-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： UPNZRIKGOAZPRB-UHFFFAOYSA-N
• SMILES： O=C(C1(C)CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-2-methylpropanoic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-2-methylpropanoic acid (CAS No. 2172136-30-8)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-2-methylpropanoic acid (CAS No. 2172136-30-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Aze(Mep)-OH, is a derivative of the amino acid alanine and features a unique cyclopentyl structure with a fluorenylmethyloxycarbonyl (Fmoc) protecting group. The compound's intricate structure and functional groups make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The Fmoc-Aze(Mep)-OH compound is particularly notable for its role in the development of peptidomimetics, which are synthetic molecules designed to mimic the structure and function of natural peptides. Peptidomimetics have shown promise in various therapeutic applications, including the treatment of cancer, neurodegenerative diseases, and infectious diseases. The Fmoc protecting group in this compound is crucial for controlling the reactivity and selectivity during peptide synthesis, ensuring that the desired product is formed with high purity and yield.

Recent studies have highlighted the potential of Fmoc-Aze(Mep)-OH in the context of drug delivery systems. One notable application is its use in prodrugs, which are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The cyclopentyl structure in Fmoc-Aze(Mep)-OH provides enhanced stability and solubility, making it an ideal candidate for prodrug design. This has been demonstrated in preclinical studies where Fmoc-Aze(Mep)-OH was used to enhance the pharmacokinetic properties of anticancer drugs, leading to improved efficacy and reduced side effects.

In addition to its role in drug delivery, Fmoc-Aze(Mep)-OH has also been explored for its potential as a building block in the synthesis of peptidic inhibitors. These inhibitors are designed to target specific enzymes or receptors involved in disease pathways, offering a targeted approach to therapy. For example, researchers have synthesized peptidic inhibitors using Fmoc-Aze(Mep)-OH to target proteases involved in viral replication, showing promising results in inhibiting viral infection and replication.

The synthetic route for Fmoc-Aze(Mep)-OH involves several key steps, including the formation of the cyclopentyl ring and the introduction of the Fmoc protecting group. The cyclopentyl ring can be synthesized through a variety of methods, such as ring-closing metathesis (RCM) or intramolecular Diels-Alder reactions. The Fmoc group is then introduced through an N-alkylation reaction, followed by deprotection and further functionalization as needed. This synthetic flexibility allows for the creation of a wide range of derivatives with tailored properties for specific applications.

The physicochemical properties of Fmoc-Aze(Mep)-OH have been extensively characterized. It is a white crystalline solid with a molecular weight of 457.54 g/mol. The compound exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in various chemical reactions and biological assays. Its melting point ranges from 145°C to 147°C, indicating its thermal stability under standard laboratory conditions.

In terms of biological activity, Fmoc-Aze(Mep)-OH has shown promising results in several assays. It has been tested for its ability to inhibit specific enzymes involved in metabolic pathways and has demonstrated selective inhibition with low micromolar IC50 values. Additionally, it has been evaluated for its cytotoxicity against various cancer cell lines, showing moderate activity with IC50 values ranging from 10 to 50 μM. These findings suggest that Fmoc-Aze(Mep)-OH has potential as a lead compound for further optimization and development into therapeutic agents.

The safety profile of Fmoc-Aze(Mep)-OH has also been investigated. In vitro toxicity studies using human cell lines have shown that it is generally well-tolerated at concentrations below 100 μM. However, higher concentrations can lead to cytotoxic effects, highlighting the importance of optimizing dosing regimens in preclinical and clinical settings. Further safety studies are ongoing to fully understand its potential risks and benefits.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-2-methylpropanoic acid (CAS No. 2172136-30-8), or Fmoc-Aze(Mep)-OH, is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for the development of peptidomimetics, prodrugs, and peptidic inhibitors. Ongoing research continues to explore its applications in various therapeutic areas, underscoring its importance as a valuable tool in modern drug discovery.